Cas no 1306829-95-7 (3-bromo-6-(methylsulfanyl)-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 3-bromo-6-(methylsulfanyl)-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 1306829-95-7
• MF: C₆H₅BrN₄S
• MW: 245.099697828293
• MDL: MFCD22415216
• CID: 1093011
• PubChem ID: 53375434
• Update Time: 2025-04-20

3-bromo-6-(methylsulfanyl)-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine
• 3-bromo-6-methylsulfanyl-2H-pyrazolo[3,4-d]pyrimidine
• AK147699
• PB19776
• SureCN2598016
• 3-bromo-6-(methylsulfanyl)-1H-pyrazolo[3,4-d]pyrimidine
• A888686
• 1H-Pyrazolo[3,4-d]pyrimidine, 3-bromo-6-(methylthio)-
• AS-34596
• AKOS022187702
• SY097712
• 3-Bromo-6-methylsulfanyl-1H-pyrazolo[3,4-d]pyrimidine
• 1306829-95-7
• DB-117179
• CS-0051460
• PBEIXBIKEFRPGU-UHFFFAOYSA-N
• 3-BROMO-6-(METHYLTHIO)-1H-PYRAZOLO[3,4-D]PYRIMIDIN
• SCHEMBL17163938
• SCHEMBL2598016
• MFCD22415216

• MDL： MFCD22415216
• Inchi： 1S/C6H5BrN4S/c1-12-6-8-2-3-4(7)10-11-5(3)9-6/h2H,1H3,(H,8,9,10,11)
• InChI Key： PBEIXBIKEFRPGU-UHFFFAOYSA-N
• SMILES： BrC1=C2C=NC(=NC2=NN1)SC

Computed Properties

• Exact Mass: 243.94183g/mol
• Monoisotopic Mass: 243.94183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.8Ų